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Compound of Interest

Compound Name:
Prolactin-Releasing Peptide (12-

31), rat

Cat. No.: B15608991 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of bioactive compounds like Prolactin-Releasing Peptide (12-31), rat is of

paramount importance. This document provides essential safety protocols and logistical plans

to ensure the integrity of your research and the safety of laboratory personnel. Prolactin-
Releasing Peptide (12-31), rat is a bioactive fragment of the prolactin-releasing peptide

(PrRP) that demonstrates a high affinity for GPR10 receptors and can stimulate calcium

mobilization.[1][2][3][4] While the full toxicological properties of this specific peptide fragment

have not been thoroughly investigated, it is prudent to handle it with care due to its biological

activity.[5]

Essential Safety and Handling
A foundational aspect of laboratory safety is the consistent and correct use of Personal

Protective Equipment (PPE). The following table summarizes the recommended PPE for

handling Prolactin-Releasing Peptide (12-31), rat, particularly when in its lyophilized powder

form, which can be easily aerosolized.[6]
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Protection Type
Specific
Recommendations

Rationale

Eye Protection
Safety goggles with side

shields

To protect against accidental

splashes of peptide solutions.

[6][7]

Hand Protection
Chemical-resistant nitrile

gloves

To prevent skin contact with

the peptide. Gloves should be

inspected before use and

disposed of properly after

handling.[6][7]

Body Protection Laboratory coat

To protect skin and personal

clothing from contamination.[6]

[7]

Respiratory Protection
N95 or P1 dust mask (at a

minimum)

Recommended when handling

the lyophilized powder to avoid

inhalation of fine particles.[5][7]

All handling of the powder

should ideally be done within a

fume hood or biosafety

cabinet.[6]

Operational Plan: From Receipt to Experimentation
A systematic approach to handling Prolactin-Releasing Peptide (12-31), rat will minimize

risks and maintain the quality of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Before opening, allow the lyophilized peptide to equilibrate to room temperature in a

desiccator to prevent moisture absorption.[8][9]

For long-term storage of the lyophilized powder, a temperature of -20°C or -80°C is

recommended.[1][8][9][10]
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2. Reconstitution and Aliquoting:

Always handle the lyophilized powder in a designated area, such as a chemical fume hood,

to prevent inhalation.[6]

Use sterile, high-purity water or an appropriate buffer to reconstitute the peptide.[1] The

peptide is soluble in water.[11][12]

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is advisable to

aliquot the reconstituted solution into single-use volumes.[9][12]

3. Experimental Use:

When using the peptide solution, continue to wear the appropriate PPE.

Avoid cross-contamination by using fresh, sterile equipment for each handling step.[6]

The following diagram outlines the recommended workflow for handling Prolactin-Releasing
Peptide (12-31), rat:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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